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Compound of Interest

Compound Name: 3,4,5-Trimethoxybenzaldehyde-d3

Cat. No.: B588014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety data for the deuterated compound 3,4,5-Trimethoxybenzaldehyde-
d3 is limited. This document provides a comprehensive safety profile based on the available

data for its non-deuterated analogue, 3,4,5-Trimethoxybenzaldehyde (CAS 86-81-7). The

fundamental chemical properties and expected toxicological profiles are considered to be

closely related. Deuterium substitution may alter pharmacokinetic and metabolic profiles but is

not expected to significantly change the acute hazard profile.[1]

Chemical Identification and Physical Properties
This section details the key identifiers and physicochemical properties of both the deuterated

and non-deuterated forms of 3,4,5-Trimethoxybenzaldehyde.
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Identifier
3,4,5-

Trimethoxybenzaldehyde-d3

3,4,5-

Trimethoxybenzaldehyde

CAS Number 1219805-17-0[1][2] 86-81-7[3]

Molecular Formula C₁₀H₉D₃O₄[1] C₁₀H₁₂O₄[3]

Molecular Weight 199.22 g/mol [1][2] 196.20 g/mol [4]

IUPAC Name

3,5-dimethoxy-4-

(trideuteriomethoxy)benzaldeh

yde[1]

3,4,5-

trimethoxybenzaldehyde[4]

Synonyms - TMBA

Physical & Chemical Property Value

Appearance
Light cream / Light yellow solid flakes or

powder[3][5]

Melting Point 72 - 76 °C[3][6]

Boiling Point 163 - 165 °C at 10-13 mmHg[3][5][6]

Solubility Soluble in chloroform.[7] Insoluble in water.[8]

Vapor Pressure 0.00113 mmHg[4]

Stability
Stable under normal storage and handling

conditions.[9]

Hazard Identification and Classification
The compound is classified as hazardous. The following table summarizes its GHS

classification and associated precautionary statements.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3]

Signal Word: Warning

Hazard Pictograms:

alt text

Toxicological Information
Accidental ingestion may be harmful.[8] Animal experiments suggest that ingestion of less than

150 grams could be fatal or cause serious health damage.[8]

Toxicological Data Value Species

LD50 (Oral) 422 mg/kg[8] Bird (unspecified)[8]

Key Health Effects:

Skin Contact: Causes skin irritation.[3] Prolonged or repeated contact may lead to dermatitis

or skin sensitization (contact allergies).[8] It is advised not to expose open cuts or abraded

skin to this material.[8]

Eye Contact: Causes serious eye irritation and potential damage.[3][8]

Inhalation: May cause respiratory system irritation.[3] High concentrations of irritating

compounds could potentially lead to reactive airways dysfunction syndrome (RADS).[8]

Ingestion: Harmful if swallowed.[3]
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Experimental Protocols
Detailed experimental protocols for the cited toxicological data are not available in the

referenced Safety Data Sheets. The LD50 value is reported from the Registry of Toxic Effects

of Chemical Substances (RTECS), which is a database of toxicological information, but the

specific study methodology is not provided in the publicly available documents.[8]

Handling, Storage, and First Aid
Adherence to proper laboratory protocols is essential when working with this compound.

Safety Measure Protocol

Handling

Avoid all personal contact, including inhalation

of dust.[8] Wash hands and any exposed skin

thoroughly after handling.[3] Use in a well-

ventilated area.[3] Wear appropriate personal

protective equipment (PPE), including gloves,

lab coat, and safety goggles.[3]

Storage

Keep containers tightly closed in a dry, cool, and

well-ventilated place.[3] Store at room

temperature.[8] Incompatible with strong

oxidizing agents.[3][8]

Disposal

Dispose of contents and container to an

approved waste disposal plant in accordance

with local, state, and federal regulations.[3]
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position. If

feeling unwell, call a POISON CENTER or

doctor.[3]

Skin Contact

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice. Take off contaminated clothing and

wash it before reuse.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. If eye irritation persists,

get medical advice/attention.[3]

Ingestion

If swallowed, call a POISON CENTER or doctor

if you feel unwell. Rinse mouth.[3] Never give

anything by mouth to an unconscious person.[5]

[10]

Accidental Release and Firefighting Measures
Measure Protocol

Spill Cleanup

Ensure adequate ventilation and wear

appropriate PPE.[3] Avoid dust formation.[3]

Sweep up the material and shovel it into a

suitable container for disposal.[3] Prevent the

product from entering drains.[10]

Firefighting

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide as extinguishing

media.[5][10] The material is combustible, and

fine dust accumulations may burn rapidly if

ignited.[8] Combustion products include carbon

monoxide and carbon dioxide.[8] Firefighters

should wear self-contained breathing apparatus.

[3]
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Visualized Safety Workflow
The following diagram illustrates a logical workflow for responding to an accidental spill of

3,4,5-Trimethoxybenzaldehyde-d3 in a laboratory setting.

Spill Detected Assess Situation
(Size, Location, Hazard)

Evacuate Area
(If necessary)

Major Spill

Don Personal Protective
Equipment (PPE)

- Gloves
- Goggles
- Lab Coat

- Respirator (if dusty)

Minor Spill Contain Spill
(Prevent spread)

Clean Up Spill
- Sweep solid material
- Avoid creating dust

Package for Disposal
(Label as hazardous waste)

Decontaminate Area
& Equipment Response Complete

Click to download full resolution via product page

Caption: Workflow for handling an accidental chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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